Cas no 2639445-91-1 (tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate)

• Product Name: tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate
• CAS No: 2639445-91-1
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 5641036
• PubChem ID: 165899053
• Update Time: 2025-06-08

tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate

• Inchi： 1S/C14H20N2O5/c1-14(2,3)21-13(17)11-9-10(16(18)19)5-6-12(11)15-7-8-20-4/h5-6,9,15H,7-8H2,1-4H3
• InChI Key： IICGFZNBLSQVLY-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=CC=1NCCOC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate

tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate (CAS No. 2639445-91-1)

The compound tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate, identified by the CAS registry number 2639445-91-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoic acid derivatives, specifically featuring a tert-butyl ester group, an amino side chain with a methoxyethyl substituent, and a nitro group attached to the aromatic ring. The combination of these functional groups makes it a versatile molecule with unique properties that have been explored in recent scientific studies.

Recent research has focused on the synthesis and characterization of tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate. Scientists have developed efficient synthetic routes to produce this compound, leveraging modern organic chemistry techniques such as nucleophilic substitution and esterification reactions. The molecule's stability and reactivity have been thoroughly investigated, revealing its potential as an intermediate in the synthesis of more complex structures or as a building block in drug design.

The structural features of tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate contribute to its unique chemical properties. The tert-butyl group provides steric protection, while the nitro group introduces electron-withdrawing effects, enhancing the molecule's reactivity in certain reactions. The amino side chain with a methoxyethyl substituent adds hydrophilic properties, which could be advantageous in applications requiring solubility modulation or bioavailability enhancement.

In terms of pharmacological applications, studies have explored the potential of tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate as a precursor for bioactive compounds. Researchers have reported its role in the development of novel drugs targeting specific biological pathways. For instance, the compound has been used as an intermediate in the synthesis of inhibitors for enzymes involved in metabolic disorders and inflammatory processes.

The nitro group in the molecule has also been implicated in redox-related activities, making it a candidate for use in materials science applications such as energy storage devices or sensors. Recent advancements in nanotechnology have highlighted the potential of this compound as a component in advanced materials due to its ability to undergo controlled redox transformations.

Furthermore, environmental scientists have examined the biodegradation pathways of tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate, emphasizing its eco-friendly properties under specific conditions. This research underscores the importance of sustainable practices in chemical synthesis and waste management.

In conclusion, tert-butyl 2-(2-methoxyethyl)amino-5-nitrobenzoate (CAS No. 2639445-91-1) is a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific and technological frontiers.